Cas no 40496-93-3 (4-tert-butylphthalic anhydride)

• Product Name: 4-tert-butylphthalic anhydride
• CAS No: 40496-93-3
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 925837
• PubChem ID: 122930
• Update Time: 2025-04-19

4-tert-butylphthalic anhydride Chemical and Physical Properties

Names and Identifiers

• 4-tert-butylphthalic anhydride
• 3-tert-butylphtalic anhydride
• 4-tert-Butylphthalic anhydride; >97%
• HY-W012482
• B1337
• 5-tert-butyl-1,3-dihydro-2-benzofuran-1,3-dione
• DTXSID30186381
• F10381
• 4-t-butyl phthalic anhydride
• EINECS 251-165-2
• AS-63095
• MFCD00060127
• AM20040176
• CS-W013198
• DB-048249
• 5-(tert-Butyl)isobenzofuran-1,3-dione
• AKOS015916355
• 5-tert-butylisobenzofuran-1,3-dione
• 4-tert-Butylphthalic anhydride, 95%
• 40496-93-3
• A875544
• NS00029317
• 32703-79-0
• InChI=1/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H
• 1,3-Isobenzofurandione, 5-(1,1-dimethylethyl)-
• 5-tert-butyl-2-benzofuran-1,3-dione
• 4-t-butyl-phthalic anhydride
• 4-t-butylphthalic anhydride
• SCHEMBL1545970

• Inchi： 1S/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H3
• InChI Key： YLJYVKLZVHWUCT-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C=C2C1=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Melting Point: 70-75 °C(lit.)

4-tert-butylphthalic anhydride Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：